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Introduction

In the field of materials science, understanding the surface wettability of a solid is crucial for a
wide range of applications, from the development of biocompatible implants and drug delivery
systems to the formulation of coatings and adhesives. Wettability, a measure of how a liquid
spreads across a solid surface, is quantified by the contact angle (8). A low contact angle
indicates high wettability (hydrophilic or oleophilic), while a high contact angle signifies low
wettability (hydrophobic or oleophobic).

Nonane (CoH20), a non-polar alkane, serves as an invaluable probe liquid in these studies.[1]
Its well-defined, purely dispersive surface tension allows for the determination of the dispersive
component of the surface free energy of a solid material. This parameter is fundamental to
predicting adhesion, absorption, and the overall interaction of a material with its environment.
These application notes provide a comprehensive overview and detailed protocols for utilizing
nonane in surface wettability studies.

Principles of Surface Wettability and the Role of
Nonane
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The interaction between a liquid droplet and a solid surface is governed by the balance of three
interfacial tensions: the solid-vapor (ysv), solid-liquid (ysl), and liquid-vapor (ylv) tensions. This
relationship is described by Young's equation:

ysv = ysl + ylv * cos(0)[2]

The surface free energy (SFE) of a solid is a key indicator of its wettability and is composed of
dispersive and polar components. Nonane, being a non-polar liquid, interacts with a solid
surface solely through dispersive (van der Waals) forces.[3] Therefore, by measuring the
contact angle of nonane on a surface, one can specifically probe and quantify the dispersive
component of the solid's surface free energy. This is a critical piece of information, as the
dispersive component is a universal type of interaction present in all materials.

Data Presentation: Surface Properties of Nonane
and Contact Angles on Various Materials

For accurate calculations of surface free energy, the properties of the probe liquid must be well-
characterized.

Table 1: Physicochemical Properties of Nonane

Property Value Reference
Chemical Formula CoHa20 [415]

Molar Mass 128.26 g/mol [4]

Density (at 20°C) 0.718 g/cm? [4]

Surface Tension (at 20°C) 22.9 mN/m Cheméo
Dispersive Component (yld) 22.9 mN/m

Polar Component (ylp) 0 mN/m

The following table provides representative contact angle data for nonane on various material
surfaces. It is important to note that these values can be influenced by factors such as surface
roughness, cleanliness, and the specific grade of the material.
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Table 2: Representative Contact Angles of Nonane on Various Surfaces

Material Surface Type Nonane Contact Angle (0)
Polytetrafluoroethylene (PTFE)  Polymer ~46°

I(D:I\I;/'\r:z;hyl Methacrylate Polymer < 20°

Polypropylene (PP) Polymer < 20°

Polystyrene (PS) Polymer < 20°

Silicon Wafer (hydrophobic) Ceramic ~0°

Glass (cleaned) Ceramic ~0°

Aluminum (polished) Metal <10°

Stainless Steel (polished) Metal <10°

Note: The values presented are approximate and collated from various scientific sources. For
precise surface energy calculations, it is imperative to perform experimental measurements
under controlled conditions.

Experimental Protocols

Protocol for Sessile Drop Contact Angle Measurement
with Nonane

This protocol outlines the steps for measuring the static contact angle of nonane on a solid
surface using the sessile drop method with a goniometer.

Materials and Equipment:
o Contact angle goniometer with a high-resolution camera and analysis software
e Dispensing system (microsyringe with a fine-gauge needle)

e High-purity nonane (=99%)
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» Material sample with a flat, clean surface

» Lint-free wipes and appropriate cleaning solvents for the sample

o Environmental chamber (optional, for controlled temperature and humidity)
Procedure:

e Sample Preparation:

o Thoroughly clean the surface of the material sample to remove any organic or particulate
contaminants. The cleaning procedure will vary depending on the material. For example,
polymers may be cleaned with isopropanol, while metal and ceramic surfaces may require
sonication in a series of solvents.

o Dry the sample completely using a stream of inert gas (e.g., nitrogen) or by placing itin a
vacuum oven at a suitable temperature.

o Handle the cleaned sample with clean forceps to avoid recontamination.
e Instrument Setup:
o Place the goniometer on a vibration-free table.

o Fill the microsyringe with high-purity nonane, ensuring there are no air bubbles in the
syringe or needle.

o Mount the syringe on the goniometer's dispensing system.

o Place the cleaned material sample on the sample stage.

o Adjust the lighting and camera focus to obtain a sharp image of the sample surface.
o Droplet Deposition and Measurement:

o Carefully lower the needle towards the sample surface.
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o Dispense a small droplet of nonane (typically 2-5 pL) onto the surface. The droplet should
be large enough to minimize the effect of line tension but small enough to avoid

gravitational distortion.
o Retract the needle gently from the droplet.
o Allow the droplet to equilibrate for a few seconds.
o Capture a high-resolution image of the sessile drop.

o Use the goniometer's software to analyze the image and determine the contact angle at
the three-phase (solid-liquid-vapor) contact line. The software typically fits the drop profile
to the Young-Laplace equation for accurate measurement.

o Data Collection and Analysis:

o Repeat the measurement at least three to five different locations on the sample surface to
ensure statistical relevance and account for any surface heterogeneity.

o Calculate the average contact angle and the standard deviation.

Click to download full resolution via product page

Sessile drop contact angle measurement workflow.

Protocol for Calculating Dispersive Surface Free Energy
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This protocol describes how to calculate the dispersive component of the surface free energy
of a solid using the contact angle of nonane. The Owens-Wendt-Rabel-Kaelble (OWRK) or
Fowkes theory is commonly used for this purpose.

Prerequisites:
o Experimentally determined contact angle (8) of nonane on the solid surface.

e Known surface tension of nonane (ylv) and its dispersive component (yld). For nonane, ylv
=yld = 22.9 mN/m.

Procedure:

o Apply the Fowkes Equation: The Fowkes theory relates the contact angle of a purely
dispersive liquid to the dispersive component of the solid's surface free energy (ysd) through
the following equation:

(1 + cos(8)) * ylv =2 *V(ysd * yld)

o Rearrange and Solve for ysd: Rearrange the equation to solve for the dispersive surface free
energy of the solid:

ysd = [(1 + cos(0)) * yIv]2/ (4 * yld)
Since for nonane, ylv = yld, the equation simplifies to:
ysd = (ylv * (1 + cos(8))?) / 4

 Calculation:

o Substitute the measured contact angle (6) of nonane and its surface tension (ylv = 22.9
mN/m) into the simplified equation.

o Calculate the value of ysd.

Note: For a complete surface free energy analysis (including the polar component), contact
angle measurements with at least one polar liquid (e.g., water or diiodomethane) are also
required.
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Input Data

@Comaat Angle (8) @ame Surface Tension (ylv = yld)

Calculation Steps

v
Apply Fowkes Equation:
(1 + cos(0)) * ylv = 2 * V(ysd * yld)

Y

:

Solve for ysd:
ysd = (ylv * (1 + cos(0))?) / 4

Output

Dispersive Surface Free Energy (ysd)

Click to download full resolution via product page

Logical flow for calculating dispersive surface free energy.

Applications in Research and Development

The use of nonane in surface wettability studies has significant implications across various
research and development sectors:

o Biomaterials and Medical Devices: The surface energy of an implant material dictates its
interaction with biological fluids and tissues. By determining the dispersive component of the
SFE, researchers can better predict protein adsorption and cell adhesion, which are critical
for biocompatibility.
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e Pharmaceuticals and Drug Delivery: The wettability of pharmaceutical powders and
excipients affects their dissolution rates and bioavailability. Nonane can be used to
characterize the surface properties of these materials, aiding in the formulation of more
effective drug delivery systems.

o Coatings, Paints, and Adhesives: The adhesion of a coating to a substrate is directly related
to the surface energies of both materials. Understanding the dispersive interactions through
nonane contact angle measurements is essential for formulating coatings with optimal
adhesion and durability.

e Polymers and Composites: The surface properties of polymers and fillers in a composite
material influence the overall mechanical strength and performance of the composite.
Nonane is used to assess the surface energy of these components to predict their interfacial
adhesion.

Conclusion

Nonane is a powerful and reliable tool in the arsenal of materials scientists for characterizing
the wettability and surface free energy of solids. Its non-polar nature allows for the direct and
accurate determination of the dispersive component of surface free energy, a fundamental
parameter in understanding and predicting a wide range of interfacial phenomena. The
protocols and information provided in these application notes offer a solid foundation for
researchers, scientists, and drug development professionals to effectively utilize nonane in
their surface science investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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